Cas no 1016505-47-7 (5-bromo-4-(chlorosulfonyl)furan-2-carboxylic acid)
5-Bromo-4-(chlorosulfonyl)furan-2-carboxylic acid is a versatile heterocyclic compound featuring both bromo and chlorosulfonyl functional groups on a furan-carboxylic acid scaffold. This structure enables its use as a key intermediate in organic synthesis, particularly in the preparation of sulfonamide derivatives and other pharmacologically active molecules. The chlorosulfonyl group offers high reactivity for nucleophilic substitution, while the bromo substituent allows for further functionalization via cross-coupling reactions. Its furan core contributes to its utility in constructing complex heterocyclic systems. The compound is particularly valuable in medicinal chemistry and materials science due to its bifunctional reactivity and potential for derivatization. Proper handling is required due to the reactivity of the chlorosulfonyl group.
1016505-47-7 structure
Product Name:5-bromo-4-(chlorosulfonyl)furan-2-carboxylic acid
CAS No:1016505-47-7
MF:C5H2BrClO5S
MW:289.488379001617
CID:4566791
Update Time:2025-05-28
5-bromo-4-(chlorosulfonyl)furan-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-4-(chlorosulfonyl)furan-2-carboxylic acid
- 2-Furancarboxylic acid, 5-bromo-4-(chlorosulfonyl)-
-
- Inchi： 1S/C5H2BrClO5S/c6-4-3(13(7,10)11)1-2(12-4)5(8)9/h1H,(H,8,9)
- InChI Key： BMHALDWUBWVPIK-UHFFFAOYSA-N
- SMILES： O1C(Br)=C(S(Cl)(=O)=O)C=C1C(O)=O
Computed Properties
- Exact Mass: 287.84948g/mol
- Monoisotopic Mass: 287.84948g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 289.49g/mol
- XLogP3: 1.9
- Topological Polar Surface Area: 93Ų
Experimental Properties
- Density: 2.1±0.1 g/cm3
- Melting Point: 139-141 °C
- Boiling Point: 430.0±45.0 °C at 760 mmHg
- Flash Point: 213.8±28.7 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
5-bromo-4-(chlorosulfonyl)furan-2-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-bromo-4-(chlorosulfonyl)furan-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B416905-10mg |
5-Bromo-4-(chlorosulfonyl)furan-2-carboxylic Acid |
1016505-47-7 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B416905-50mg |
5-Bromo-4-(chlorosulfonyl)furan-2-carboxylic Acid |
1016505-47-7 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B416905-100mg |
5-Bromo-4-(chlorosulfonyl)furan-2-carboxylic Acid |
1016505-47-7 | 100mg |
$ 250.00 | 2022-06-07 | ||
| Chemenu | CM428084-250mg |
5-bromo-4-(chlorosulfonyl)furan-2-carboxylic acid |
1016505-47-7 | 95%+ | 250mg |
$288 | 2023-03-07 | |
| Chemenu | CM428084-500mg |
5-bromo-4-(chlorosulfonyl)furan-2-carboxylic acid |
1016505-47-7 | 95%+ | 500mg |
$513 | 2023-03-07 | |
| Chemenu | CM428084-1g |
5-bromo-4-(chlorosulfonyl)furan-2-carboxylic acid |
1016505-47-7 | 95%+ | 1g |
$675 | 2023-03-07 | |
| Enamine | EN300-52963-0.05g |
5-bromo-4-(chlorosulfonyl)furan-2-carboxylic acid |
1016505-47-7 | 95.0% | 0.05g |
$135.0 | 2025-02-20 | |
| Enamine | EN300-52963-0.1g |
5-bromo-4-(chlorosulfonyl)furan-2-carboxylic acid |
1016505-47-7 | 95.0% | 0.1g |
$202.0 | 2025-02-20 | |
| Enamine | EN300-52963-0.25g |
5-bromo-4-(chlorosulfonyl)furan-2-carboxylic acid |
1016505-47-7 | 95.0% | 0.25g |
$289.0 | 2025-02-20 | |
| Enamine | EN300-52963-0.5g |
5-bromo-4-(chlorosulfonyl)furan-2-carboxylic acid |
1016505-47-7 | 95.0% | 0.5g |
$480.0 | 2025-02-20 |
5-bromo-4-(chlorosulfonyl)furan-2-carboxylic acid Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
1016505-47-7 (5-bromo-4-(chlorosulfonyl)furan-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk